Cas no 102116-95-0 ([2,2'-Bipyridin]-4-ol, 6-methyl-)

• Product Name: [2,2'-Bipyridin]-4-ol, 6-methyl-
• CAS No: 102116-95-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1131831
• Update Time: 2024-07-27

[2,2'-Bipyridin]-4-ol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridin]-4-ol, 6-methyl-

• Inchi： 1S/C11H10N2O/c1-8-6-9(14)7-11(13-8)10-4-2-3-5-12-10/h2-7H,1H3,(H,13,14)
• InChI Key： ZRASIPBKVFHGMR-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(C)=CC(O)=C1

Computed Properties

• Exact Mass: 186.079313g/mol
• Monoisotopic Mass: 186.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.21g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Melting Point: 173-174 °C(Solv: 1,4-dioxane (123-91-1))
• Boiling Point: 460.5±45.0 °C(Predicted)
• pka: 4.84±0.23(Predicted)